Cas no 4214-49-7 (Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)-)

• Product Name: Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)-
• CAS No: 4214-49-7
• MF: C₁₄H₁₁Br₂NO₃
• MW: 401.050042390823
• MDL: MFCD00426698
• CID: 5234674
• Update Time: 2025-05-22

Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)-

• MDL： MFCD00426698
• Inchi： 1S/C14H11Br2NO3/c1-20-10-4-2-9(3-5-10)17-14(19)11-6-8(15)7-12(16)13(11)18/h2-7,18H,1H3,(H,17,19)
• InChI Key： YFQYZLCHJYREBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C1=CC(Br)=CC(Br)=C1O

Additional information on Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)-

Comprehensive Analysis of Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)- (CAS No. 4214-49-7)

The compound Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)- (CAS No. 4214-49-7) is a halogenated aromatic derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring 3,5-dibromo and 4-methoxyphenyl substituents, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential bioactivity, particularly in antimicrobial and anti-inflammatory studies, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for halogenated benzamide derivatives has surged, driven by their role in drug discovery and material science. The presence of bromine atoms in 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)-benzamide enhances its reactivity, enabling diverse chemical modifications. This property is particularly relevant in the context of green chemistry, where efficient synthesis methods are prioritized. Users often search for "synthetic routes for 4214-49-7" or "applications of dibromo hydroxy benzamide," reflecting the compound's versatility.

The hydroxy and methoxy functional groups in this compound contribute to its solubility and interaction with biological targets. Studies suggest its potential as a tyrosinase inhibitor, a topic of interest in cosmetic and dermatological research. This aligns with trending searches like "skin whitening agents 2024" and "natural vs. synthetic tyrosinase inhibitors." Additionally, its N-(4-methoxyphenyl) moiety is being explored for photodynamic therapy applications, a hot topic in cancer research.

From an industrial perspective, CAS 4214-49-7 is gaining attention for its role in advanced material synthesis. Its ability to form stable complexes with metals makes it a candidate for organic electronics and catalysis. Queries such as "benzamide derivatives in OLEDs" or "metal-organic frameworks with 4214-49-7" highlight these emerging applications. The compound's thermal stability and electronic properties are under investigation for next-generation sustainable materials.

Quality control and analytical methods for 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)-benzamide are critical for researchers. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, as evidenced by searches for "4214-49-7 purity analysis." Regulatory compliance, especially concerning REACH and FDA guidelines, is another frequent query, emphasizing the need for standardized production protocols.

Environmental and safety profiles of halogenated organic compounds like 4214-49-7 are increasingly scrutinized. Researchers are exploring its biodegradation pathways and ecotoxicology, responding to public interest in "green pharmaceuticals" and "persistent organic pollutants." This dual focus on efficacy and sustainability makes Benzamide, 3,5-dibromo-2-hydroxy-N-(4-methoxyphenyl)- a compound of multidisciplinary relevance.

Future research directions for CAS 4214-49-7 may include computational chemistry approaches to predict its interactions, as seen in searches for "molecular docking studies of dibromo benzamides." The integration of AI in drug discovery further amplifies interest in such structurally complex molecules. With its balanced lipophilicity and hydrogen-bonding capacity, this compound remains a promising candidate for structure-activity relationship studies.